Cas no 695216-31-0 (Benzoic acid, 3-(2-butynylamino)-5-[methyl(methylsulfonyl)amino]-,methyl ester)

• Product Name: Benzoic acid, 3-(2-butynylamino)-5-[methyl(methylsulfonyl)amino]-,methyl ester
• CAS No: 695216-31-0
• MF: C₁₄H₁₈N₂O₄S
• MW: 310.368722438812
• CID: 391666
• Update Time: 2025-04-19

Benzoic acid, 3-(2-butynylamino)-5-[methyl(methylsulfonyl)amino]-,methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-(2-butynylamino)-5-[methyl(methylsulfonyl)amino]-,methyl ester
• Benzoic acid, 3-(2-butyn-1-ylamino)-5-[methyl(methylsulfonyl)amino]-, methyl ester

• Inchi： 1S/C14H18N2O4S/c1-5-6-7-15-12-8-11(14(17)20-3)9-13(10-12)16(2)21(4,18)19/h8-10,15H,7H2,1-4H3
• InChI Key： FHYDPBFQQQMPEH-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC(N(C)S(C)(=O)=O)=CC(NCC#CC)=C1

Computed Properties

• Exact Mass: 310.09884

Experimental Properties

• PSA: 75.71